2-amino-N-(2,3-dichlorophenyl)-3-(4-methoxybenzoyl)indolizine-1-carboxamide

• IUPAC Name: 2-amino-N-(2,3-dichlorophenyl)-3-(4-methoxybenzoyl)indolizine-1-carboxamide
• InChI: InChI=1S/C23H17Cl2N3O3/c1-31-14-10-8-13(9-11-14)22(29)21-20(26)18(17-7-2-3-12-28(17)21)23(30)27-16-6-4-5-15(24)19(16)25/h2-12H,26H2,1H3,(H,27,30)
• InChI Key: NOIZWLKZJGPGEO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)C2=C(C(=C3N2C=CC=C3)C(=O)NC4=C(C(=CC=C4)Cl)Cl)N
• Molecular Formula: C23H17Cl2N3O3
• Molecular Weight: 454.3 g/mol

Description

2-amino-N-(2,3-dichlorophenyl)-3-(4-methoxybenzoyl)indolizine-1-carboxamide, also known as DMXB-A, is a synthetic compound that has been widely used in scientific research. It is a potent and selective agonist of the α7 nicotinic acetylcholine receptor (nAChR), which is a ligand-gated ion channel that plays an important role in various physiological processes, including learning, memory, and inflammation.

Scientific Research Applications

• Synthesis and Cytotoxicity Studies : A study by Hassan, Hafez, & Osman (2014) described the synthesis of similar compounds with cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, demonstrating potential applications in cancer research.

• Development of Disperse Dyes : Research by Khalifa et al. (2015) focused on the synthesis of novel heterocyclic aryl monoazo organic compounds, including derivatives similar to the compound , for use in dyeing polyester fibers and demonstrating biological activity.

• Photoluminescence Properties : Outlaw et al. (2016) studied 6-Amino-8-cyanobenzo[1, 2-b]indolizines, revealing their pH-dependent optical properties, indicating potential use in materials science for optical applications.

• Application to Tropical Diseases : Zhang et al. (2014) discussed the synthesis of isoxazoline indolizine amide compounds for potential application to tropical diseases, highlighting the compound's potential in pharmaceutical research.

• Antibacterial Activities : Bildirici, Şener, & Tozlu (2007) synthesized derivatives from a similar compound, evaluating their antibacterial activities against Gram-positive and Gram-negative bacteria.

• Synthesis of Antimicrobial Agents : Sah, Bidawat, Seth, & Gharu (2014) researched the synthesis of antimicrobial agents derived from similar compounds, indicating its use in developing new antimicrobial drugs.